Cas no 99092-02-1 (2-Phenyl-3-aminopropionic acid methylester)

• Product name: 2-Phenyl-3-aminopropionic acid methylester
• CAS No: 99092-02-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 62033
• PubChem ID: 3770624

2-Phenyl-3-aminopropionic acid methylester Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-aminopropionic acid methyl ester
• alpha-(Aminomethyl)benzeneacetic acid methyl ester
• methyl 3-amino-2-phenylpropanoate
• AKOS012174695
• MB69439
• FT-0736489
• EN300-146880
• (S)-METHYL 3-AMINO-2-PHENYLPROPANOATE
• methyl3-amino-2-phenylpropanoate
• 99092-02-1
• DTXSID30396185
• A852344
• SCHEMBL3402990
• 2-Phenyl-3-aminopropanoic acid methyl ester
• DB-080577
• 3-Amino-2-phenyl-propionic acid methyl ester
• 2-Phenyl-3-aminopropionic acid methylester

• Inchi： 1S/C10H13NO2/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3
• InChI Key： WSDDSIXJNPGPSI-UHFFFAOYSA-N
• SMILES： COC(=O)C(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.098
• Boiling Point: 281 ºC
• Flash Point: 140 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives